Cas no 2138440-40-9 (2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-)

2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, is a specialized heterocyclic compound featuring a piperidinedione core fused with an isoindolyl moiety. Its structure incorporates an amino-functionalized butynyl group, enhancing its reactivity and potential as an intermediate in pharmaceutical synthesis. The compound’s rigid framework and functional groups make it valuable for constructing complex molecules, particularly in medicinal chemistry applications. Its well-defined stereochemistry and stability under controlled conditions ensure reproducibility in research and development. This compound is particularly suited for targeted modifications in drug discovery, offering precise structural control for investigating biological activity or optimizing pharmacokinetic properties.
2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- structure
2138440-40-9 structure
Product Name:2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
CAS No:2138440-40-9
MF:C17H17N3O3
MW:311.335183858871
CID:5305988
Update Time:2025-06-15

2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
    • 3-(4-(4-aminobut-1-yn-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
    • Inchi: 1S/C17H17N3O3/c18-9-2-1-4-11-5-3-6-12-13(11)10-20(17(12)23)14-7-8-15(21)19-16(14)22/h3,5-6,14H,2,7-10,18H2,(H,19,21,22)
    • InChI Key: PAJIPXUDWGXFSL-UHFFFAOYSA-N
    • SMILES: N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3C#CCCN)C1=O

2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Tenova Pharmaceuticals
T52398-25mg
Phthalimidinoglutarimide-propargyl-C1-amine HCl
2138440-40-9 >= 95%
25mg
$190.0 2025-02-21
Tenova Pharmaceuticals
T52398-50mg
Phthalimidinoglutarimide-propargyl-C1-amine HCl
2138440-40-9 >= 95%
50mg
$290.0 2025-02-21
Tenova Pharmaceuticals
T52398-100mg
Phthalimidinoglutarimide-propargyl-C1-amine HCl
2138440-40-9 >= 95%
100mg
$490.0 2025-02-21
Tenova Pharmaceuticals
T52398-10mg
Phthalimidinoglutarimide-propargyl-C1-amine HCl
2138440-40-9 >= 95%
10mg
$90.0 2025-02-21

Additional information on 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-

Exploring the Potential of 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2138440-40-9) in Modern Biomedical Research

The compound 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2138440-40-9) has garnered significant attention in recent years due to its unique structural features and potential applications in biomedical research. With the growing interest in small-molecule therapeutics and targeted drug design, this compound stands out as a promising candidate for further exploration. Researchers are particularly intrigued by its isoindole-1-one core and piperidinedione moiety, which are known to interact with various biological targets.

One of the key reasons for the rising interest in CAS No. 2138440-40-9 is its potential role in protein degradation and signal transduction modulation. The compound's structure suggests it could act as a proteolysis-targeting chimera (PROTAC) or a similar bifunctional molecule, which aligns with current trends in drug discovery. As the scientific community continues to explore novel therapeutic approaches, this compound may offer insights into enzyme inhibition or receptor binding mechanisms.

From a synthetic chemistry perspective, the 2,6-Piperidinedione derivative presents interesting challenges and opportunities. Its alkynyl-amine side chain provides a versatile handle for further functionalization, making it a valuable building block for medicinal chemistry programs. Researchers investigating click chemistry applications or bioconjugation strategies may find this compound particularly useful due to its reactive groups.

The pharmacokinetic properties of 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione remain an area of active investigation. Preliminary computational analyses suggest favorable drug-likeness characteristics, including potential blood-brain barrier permeability, which could make it relevant for central nervous system research. These properties align with current industry focus on neurological disorders and neurodegenerative disease therapeutics.

In the context of cancer research, derivatives of piperidinedione have shown interesting biological activities. While CAS 2138440-40-9 itself requires further study, its structural similarity to known anti-proliferative compounds warrants attention. The isoindolinone portion of the molecule is particularly noteworthy, as this scaffold appears in several clinically validated pharmacophores.

The safety profile and toxicological aspects of this compound represent another important research direction. As with any new chemical entity, thorough evaluation of its in vitro and in vivo effects will be essential. Current good laboratory practices (GLP) and ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) will help determine its potential for further development.

From a commercial availability standpoint, 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- is currently offered by several specialty chemical suppliers as a research-grade material. Its relatively recent appearance in catalogs (typically with >95% purity) reflects growing demand from academic and industrial laboratories engaged in high-throughput screening and fragment-based drug discovery programs.

The intellectual property landscape surrounding this compound appears to be evolving, with patent applications potentially covering its synthesis methods and therapeutic applications. Researchers interested in structure-activity relationships (SAR) of similar compounds should monitor developments in this area, as they may inform future medicinal chemistry optimization efforts.

Looking ahead, the scientific community anticipates that CAS No. 2138440-40-9 and its analogs may contribute to advances in personalized medicine and precision therapeutics. As computational chemistry and AI-assisted drug design continue to mature, compounds with this type of sophisticated architecture may become increasingly important in addressing unmet medical needs.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.